![molecular formula C33H26N2O3 B306030 2-amino-4-[3-ethoxy-4-(naphthalen-1-ylmethoxy)phenyl]-4H-benzo[h]chromene-3-carbonitrile](/img/structure/B306030.png)
2-amino-4-[3-ethoxy-4-(naphthalen-1-ylmethoxy)phenyl]-4H-benzo[h]chromene-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-amino-4-[3-ethoxy-4-(naphthalen-1-ylmethoxy)phenyl]-4H-benzo[h]chromene-3-carbonitrile is a chemical compound that belongs to the class of benzo[h]chromene derivatives. This compound has gained significant attention in scientific research due to its potential therapeutic properties.
Mechanism of Action
The mechanism of action of 2-amino-4-[3-ethoxy-4-(naphthalen-1-ylmethoxy)phenyl]-4H-benzo[h]chromene-3-carbonitrile involves the inhibition of various enzymes and pathways that are involved in the progression of diseases. This compound has been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression. It also inhibits the activity of cyclooxygenase-2, which is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also has anti-inflammatory properties and has been shown to reduce the production of inflammatory mediators. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
The advantages of using 2-amino-4-[3-ethoxy-4-(naphthalen-1-ylmethoxy)phenyl]-4H-benzo[h]chromene-3-carbonitrile in lab experiments include its potential therapeutic properties and its ability to inhibit various enzymes and pathways that are involved in the progression of diseases. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further research to determine its safety and efficacy in humans.
Future Directions
There are several future directions for the research on 2-amino-4-[3-ethoxy-4-(naphthalen-1-ylmethoxy)phenyl]-4H-benzo[h]chromene-3-carbonitrile. Some of these directions include:
1. Further studies to determine the safety and efficacy of this compound in humans.
2. Development of new analogs of this compound with improved therapeutic properties.
3. Studies to determine the mechanism of action of this compound in various diseases.
4. Investigation of the potential of this compound in combination therapy with other drugs.
5. Studies to determine the pharmacokinetics and pharmacodynamics of this compound in humans.
Conclusion:
This compound is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and inflammation. Further research is needed to determine the safety and efficacy of this compound in humans and to develop new analogs with improved therapeutic properties.
Synthesis Methods
The synthesis of 2-amino-4-[3-ethoxy-4-(naphthalen-1-ylmethoxy)phenyl]-4H-benzo[h]chromene-3-carbonitrile involves the reaction of 4-hydroxybenzaldehyde, naphthalen-1-ylmethanol, and ethyl cyanoacetate in the presence of a catalyst. The resulting product is then subjected to amination with the help of ammonia gas to obtain the final product.
Scientific Research Applications
2-amino-4-[3-ethoxy-4-(naphthalen-1-ylmethoxy)phenyl]-4H-benzo[h]chromene-3-carbonitrile has been extensively studied in scientific research due to its potential therapeutic properties. This compound has shown promising results in the treatment of various diseases such as cancer, Alzheimer's disease, and inflammation.
properties
Molecular Formula |
C33H26N2O3 |
---|---|
Molecular Weight |
498.6 g/mol |
IUPAC Name |
2-amino-4-[3-ethoxy-4-(naphthalen-1-ylmethoxy)phenyl]-4H-benzo[h]chromene-3-carbonitrile |
InChI |
InChI=1S/C33H26N2O3/c1-2-36-30-18-23(15-17-29(30)37-20-24-11-7-10-21-8-3-5-12-25(21)24)31-27-16-14-22-9-4-6-13-26(22)32(27)38-33(35)28(31)19-34/h3-18,31H,2,20,35H2,1H3 |
InChI Key |
DRUUZZFHUITTKM-UHFFFAOYSA-N |
SMILES |
CCOC1=C(C=CC(=C1)C2C3=C(C4=CC=CC=C4C=C3)OC(=C2C#N)N)OCC5=CC=CC6=CC=CC=C65 |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C2C3=C(C4=CC=CC=C4C=C3)OC(=C2C#N)N)OCC5=CC=CC6=CC=CC=C65 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.